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In the realm of fluorescence microscopy, the battle against photobleaching is a critical one for
researchers striving to capture high-quality, lasting images. Two popular commercial antifade
mounting media, Fluoroshield™ and ProLong™ Gold, are mainstays in laboratories
worldwide. This guide provides an objective comparison of their performance, supported by
available experimental data, to assist researchers, scientists, and drug development
professionals in selecting the optimal reagent for their specific needs.

At a Glance: Key Differences and Performance

While a direct, peer-reviewed quantitative comparison under identical experimental conditions
IS not readily available in the published literature, a comprehensive review of product
information, user feedback, and related studies allows for a detailed assessment. The primary
distinction between these two reagents lies in their active antifade agents and their resulting
performance characteristics.
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Feature Fluoroshield™ ProLong™ Gold
) ) p-phenylenediamine (PPD) or
) ] 1,4-diazabicyclo[2.2.2]octane S
Active Antifade Agent a derivative (inferred from

(DABCO)[1][2]

multiple sources)

Antifade Mechanism

Free radical scavenger[3]

Free radical scavenger[3]

Curing Time

Non-curing

Cures in approximately 24

hours to a hard-set film[4]

Refractive Index (RI)

Not specified by manufacturer

~1.47 (cured)[5][6]

Fluorophore Compatibility

Broad compatibility including
FITC, Texas Red, Alexa Fluor
dyes, and Cy dyes[1][2]

Broad compatibility with most
dyes, particularly effective with
Alexa Fluor™ dyes[4][7]

User Reported Performance

Generally considered a good,

reliable antifade reagent.

Frequently cited by
researchers as a highly
effective antifade mountant,
with many reporting excellent
signal preservation over

extended periods.

Delving into the Data: A Closer Look at Performance
Quantitative Analysis of Antifade Properties

A seminal study by Ono et al. (2001) conducted a quantitative comparison of various

commercial and homemade antifade media. While this study did not explicitly name

"Fluoroshield" or "ProLong Gold" (as ProLong Gold is a more recent formulation), it did

evaluate "ProLong," a precursor to ProLong Gold. The study concluded that ProLong exhibited

the highest "antifading factor" among the tested commercial reagents, indicating superior

performance in retarding photobleaching, especially under strong excitation conditions.[4]

Thermo Fisher Scientific, the manufacturer of ProLong™ Gold, provides qualitative data on its

photobleaching resistance with various fluorophores. Their rating system, using "+++" to denote

the highest resistance (80% or more of initial signal intensity remaining after a set exposure),

indicates excellent performance with a wide range of Alexa Fluor™ dyes.
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Unfortunately, directly comparable quantitative data for Fluoroshield™ from a peer-reviewed,
head-to-head study is not available. However, its active ingredient, DABCO, is a well-
established and effective antifade agent.

The Science Behind the Shield: Antifade
Mechanisms

Both Fluoroshield™ and ProLong™ Gold employ antifade agents that function as free radical
scavengers. The process of fluorescence excitation can lead to the generation of reactive
oxygen species, which can chemically damage fluorophores and render them non-fluorescent.
The active agents in these mounting media neutralize these damaging free radicals, thereby
extending the fluorescent lifespan of the dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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